2-Cyclobutylidene-2-fluoroacetic acid

• IUPAC Name: 2-cyclobutylidene-2-fluoroacetic acid
• InChI: InChI=1S/C6H7FO2/c7-5(6(8)9)4-2-1-3-4/h1-3H2,(H,8,9)
• InChI Key: SVHIKMGQQJWKHG-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=C(C(=O)O)F)C1
• Molecular Formula: C6H7FO2
• Molecular Weight: 130.12 g/mol
• CAS No.: 1536129-91-5

Description

2-Cyclobutylidene-2-fluoroacetic acid is a chemical compound with the molecular formula C6H7FO2. It is not intended for human or veterinary use and is primarily used for research.

Scientific Research Applications

Tumor Imaging

One of the notable applications of 2-cyclobutylidene-2-fluoroacetic acid derivatives is in the synthesis of PET ligands for tumor detection. The synthesis and evaluation of syn- and anti-1-amino-3-[18F]fluoromethyl-cyclobutane-1-carboxylic acid (FMACBC) derivatives have demonstrated their potential as excellent candidates for imaging brain tumors. These compounds show high uptake and retention in tumor tissues, offering a promising approach for non-invasive tumor imaging (Martarello et al., 2002).

Sensing Technologies

The development of sensors for detecting volatile compounds is another significant application. The aggregation-induced emission properties of certain derivatives make them effective as dual sensors for aromatic amine and acid vapors. These materials have been utilized in preparing uniform fibrous films capable of quantitative detection with low detection limits and short response times (Xue et al., 2017).

Synthesis of Enantioenriched Compounds

Research has also explored the enantioselective synthesis of cyclobutylboronates, highlighting the importance of this compound derivatives in accessing synthetically versatile tertiary cyclobutylboronates. These findings offer a new perspective on constructing enantioenriched cyclobutane rings, crucial in medicinal chemistry for their synthetic versatility and potential application in drug discovery (Clement et al., 2019).

Optical and Fluorescent Materials

The synthesis of new classes of fluorophores, such as indolizino[3,2-c]quinolines, through oxidative Pictet-Spengler cyclization strategy, underscores the role of this compound derivatives in creating compounds with desirable optical properties. These compounds exhibit potential as fluorescent probes, highlighting their application in biomedical imaging and research (Park et al., 2015).